(1S)-1-[(2S)-Morpholin-2-yl]ethane-1,2-diol

• Molecular Formula: C6H13NO3
• Molecular Weight: 147.17 g/mol
• IUPAC Name: (1S)-1-[(2S)-morpholin-2-yl]ethane-1,2-diol
• InChI: InChI=1S/C6H13NO3/c8-4-5(9)6-3-7-1-2-10-6/h5-9H,1-4H2/t5-,6-/m0/s1
• InChI Key: KAFYFJBMXVWYRW-WDSKDSINSA-N
• Isomeric SMILES: C1CO[C@@H](CN1)[C@H](CO)O
• Canonical SMILES: C1COC(CN1)C(CO)O

Description

(1S)-1-[(2S)-Morpholin-2-yl]ethane-1,2-diol is a high-value chiral building block of significant interest in medicinal chemistry and pharmaceutical research. This compound features a morpholine ring, a privileged structure in drug design due to its favorable physicochemical properties and ability to contribute to hydrogen bonding . The molecule possesses two stereogenic centers, providing a specific three-dimensional scaffold that is critical for the development of stereoselective synthesis pathways and for creating compounds with targeted biological activity. Its primary research application lies in its use as a versatile synthetic intermediate, particularly in the exploration of new pharmacologically active molecules. The structure combines a chiral morpholine core, similar to those found in compounds investigated for a range of therapeutic areas , with a ethane-1,2-diol functional group, offering multiple sites for chemical modification. This makes it a valuable precursor for the synthesis of more complex, optically active targets. Researchers can leverage this synthon to develop potential ligands or to study structure-activity relationships (SAR) in drug discovery programs. The compound is provided for Research Use Only and is not intended for diagnostic or therapeutic applications. Researchers should consult safety data sheets for proper handling and storage information.

Preparation Methods

Starting Materials and Intermediates

• The morpholine ring is often introduced via nucleophilic substitution or ring-closure reactions involving amino alcohol precursors.
• Vicinal diol groups can be installed by stereoselective dihydroxylation of alkenes or via epoxide ring opening.
• Chiral pool synthesis or asymmetric catalysis is employed to control stereochemistry.

Representative Preparation Process

A representative process adapted from patent WO2016170544A1 and US10544189B2 involves the following:

Step	Description	Reagents/Conditions	Notes
1	Protection of amine functionality	Use of tert-butyloxycarbonyl (Boc) or benzyloxycarbonyl (Cbz) protecting groups	Protects nitrogen during subsequent steps
2	Formation of morpholine ring	Intramolecular cyclization via nucleophilic substitution	Requires base such as potassium carbonate in polar aprotic solvents (e.g., dimethylformamide)
3	Introduction of vicinal diol	Epoxidation of alkene followed by stereoselective ring opening with water or alcohols	Osmium tetroxide or Sharpless asymmetric dihydroxylation may be used for stereocontrol
4	Deprotection of amine	Acidic conditions such as trifluoroacetic acid or hydrochloric acid	Removes protecting groups without racemization
5	Purification	Crystallization or chromatography	Ensures high enantiomeric purity

Reaction Conditions and Reagents

Solvents

• Hydrocarbon solvents: n-hexane, cyclohexane, toluene.
• Ether solvents: tetrahydrofuran (THF), 1,4-dioxane.
• Polar aprotic solvents: dimethylformamide (DMF), dimethylacetamide (DMAc).

Bases

• Inorganic bases: potassium carbonate, sodium bicarbonate.
• Alkoxide bases: sodium tert-butoxide.

Acids for Deprotection

• Trifluoroacetic acid (TFA).
• Hydrochloric acid (HCl).
• Methanesulfonic acid.

Stereochemical Control

• The stereochemistry at the morpholine 2-position (2S) is controlled by starting from chiral amino alcohols or by asymmetric catalysis.
• Vicinal diol stereochemistry (1S,2R or 1S,2S) is controlled via selective epoxidation and ring-opening steps.
• Use of chiral ligands or catalysts in dihydroxylation steps ensures enantioselective formation of diols.

Summary Table of Preparation Parameters

Parameter	Options/Details	Purpose/Effect
Amine Protecting Groups	Boc, Cbz, Fmoc	Protect amine nitrogen
Solvents	THF, DMF, toluene	Dissolve reactants, control rate
Bases	K2CO3, NaHCO3, NaOtBu	Promote cyclization, deprotonate
Oxidizing Agents	OsO4, KMnO4 (for dihydroxylation)	Install vicinal diol stereoselectively
Deprotection Conditions	TFA, HCl	Remove protecting groups
Purification Techniques	Crystallization, chromatography	Obtain pure enantiomeric product

Research Findings and Process Optimization

• Patent literature emphasizes the importance of solvent choice and temperature control to maximize stereoselectivity and yield.
• Use of mild bases and protecting groups avoids racemization.
• Intermediate compounds with morpholinoacetamido groups have been isolated and characterized to confirm stereochemistry.
• Amorphous forms of the compound have been prepared to improve solubility and bioavailability.

Chemical Reactions Analysis

Types of Reactions

(1S)-1-[(2S)-Morpholin-2-yl]ethane-1,2-diol undergoes various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form carbonyl compounds.

Reduction: The compound can be reduced to form simpler alcohols.

Substitution: The hydroxyl groups can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Reagents like thionyl chloride (SOCl₂) or phosphorus tribromide (PBr₃) facilitate substitution reactions.

Major Products

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of primary or secondary alcohols.

Substitution: Formation of halogenated compounds or ethers.

Scientific Research Applications

(1S)-1-[(2S)-Morpholin-2-yl]ethane-1,2-diol has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Acts as a building block for the synthesis of biologically active compounds.

Medicine: Investigated for its potential in drug development, particularly in designing molecules with specific chiral properties.

Industry: Utilized in the production of polymers and other materials with specialized properties.

Mechanism of Action

The mechanism of action of (1S)-1-[(2S)-Morpholin-2-yl]ethane-1,2-diol involves its interaction with specific molecular targets. The compound’s hydroxyl groups can form hydrogen bonds with enzymes or receptors, influencing their activity. Additionally, the morpholine ring can interact with hydrophobic pockets in proteins, modulating their function.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Ethane-1,2-diol derivatives vary widely in biological activity, solubility, and stability based on their substituents. Below is a detailed comparison with key analogs:

Aromatic-Substituted Ethane-1,2-diols

(S)-1-(4-Hydroxyphenyl)ethane-1,2-diol

• Structure : Aromatic 4-hydroxyphenyl group.
• Properties : Isolated from Angelica sinensis, exhibits antimicrobial activity against Aeromonas hydrophila (MIC ~25 µg/mL) and anticoagulative effects .
• Physicochemical Data : Molecular weight 154.16 g/mol, exact mass 154.063 .
• Applications : Studied for natural product-derived therapeutics .

1-(4-Chlorophenyl)ethane-1,2-diol

• Structure : Chlorinated aromatic substituent.
• Properties : Melting point 82–83°C, boiling point ~244.7°C (estimated), density 1.328 g/cm³ .
• Synthesis : Prepared via catalytic oxidation of 4-chlorostyrene (84% yield) .
• Stability : Lower water solubility compared to hydroxylated analogs due to the hydrophobic Cl group.

1-(3,4-Dimethoxyphenyl)ethane-1,2-diol (G-gly)

• Structure : Methoxy-substituted aromatic ring.
• Reactivity : Degraded predominantly at the side chain by O•⁻ radicals under alkaline conditions (pH 12.0, 70°C) .
• Role : Used as a lignin model compound to study oxidative degradation pathways .

Chiral Diaryl Ethane-1,2-diols

(1S,2S)-1,2-Bis(3,5-dimethylphenyl)ethane-1,2-diol Structure: Two 3,5-dimethylphenyl groups. Properties: Molecular weight 270.4 g/mol, purity ≥95% . Optical Activity: High enantiomeric purity ([α]D25 up to +73.0 in EtOH) . Applications: Potential ligand or chiral auxiliary in asymmetric synthesis .

(1S,2S)-1,2-Bis(2-hydroxyphenyl)ethane-1,2-diyl Bis(isoindoline-1,3-dione) Structure: Hydroxyphenyl groups with isoindoline moieties. Crystallography: Forms stable ethanol monosolvate hemihydrate crystals . Use: Explored in materials science for crystal engineering .

Epoxide-Functionalized Diols

(1S,2R)-1-[(2S)-Oxiran-2-yl]-2-[(2R)-oxiran-2-yl]ethane-1,2-diol (VAL-083)

• Structure : Dual epoxide groups.
• Properties : Molecular weight 146.14 g/mol, soluble in DMSO .
• Biological Activity : Bifunctional alkylating agent with antitumor activity; under clinical evaluation for glioblastoma .

Data Tables

Table 1: Physicochemical Properties of Ethane-1,2-diol Derivatives

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Boiling Point (°C)	Key Properties/Activities
(S)-1-(4-Hydroxyphenyl)ethane-1,2-diol	N/A	C₈H₁₀O₃	154.16	N/A	N/A	Antimicrobial, anticoagulant
1-(4-Chlorophenyl)ethane-1,2-diol	7477-64-7	C₈H₉ClO₂	172.61	82–83	244.7 (est.)	Hydrophobic, oxidation substrate
VAL-083	23261-20-3	C₆H₁₀O₄	146.14	N/A	N/A	Anticancer alkylating agent

Research Findings and Key Insights

• Substituent Effects : Aromatic substituents (e.g., hydroxyl, methoxy, chloro) enhance biological activity but reduce water solubility. Morpholinyl groups (as in the target compound) may improve solubility and bioavailability compared to aryl analogs.
• Stereochemistry : Chiral centers significantly influence biological activity and synthetic utility. For example, (S)-enantiomers of ethane-1,2-diols often show higher bioactivity than their (R)-counterparts .
• Degradation Pathways : Ethane-1,2-diols with electron-rich aromatic rings (e.g., methoxy groups) undergo side-chain oxidation preferentially under alkaline conditions .

Biological Activity

(1S)-1-[(2S)-Morpholin-2-yl]ethane-1,2-diol, also known as 1-(Morpholin-2-yl)ethane-1,2-diol, is a compound characterized by a morpholine ring linked to an ethane-1,2-diol moiety. Its unique structure imparts significant biological activities that are of interest in medicinal chemistry and pharmacology. This article explores the biological properties of this compound, including its synthesis, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of (1S)-1-[(2S)-Morpholin-2-yl]ethane-1,2-diol is C_7H_15N_1O_3, with a molecular weight of 183.63 g/mol. The compound features:

• Morpholine Ring : A six-membered ring containing one nitrogen and one oxygen atom.
• Diol Functionality : Two hydroxyl (-OH) groups that enhance solubility and reactivity.

Synthesis

The synthesis of (1S)-1-[(2S)-Morpholin-2-yl]ethane-1,2-diol typically involves the reaction of morpholine with ethylene oxide under controlled conditions. This process is facilitated by a Lewis acid catalyst to promote the ring-opening of ethylene oxide and subsequent attachment to the morpholine ring. The product is then treated with hydrochloric acid to form the hydrochloride salt, optimizing yield and purity through distillation and crystallization techniques.

Research indicates that (1S)-1-[(2S)-Morpholin-2-yl]ethane-1,2-diol exhibits several biological activities:

• Antimicrobial Activity : The compound has shown potential against various bacterial strains. Studies have demonstrated its effectiveness in inhibiting Gram-positive and Gram-negative bacteria, suggesting it may serve as a lead compound for antibiotic development .
• Antioxidant Properties : In vitro assays have indicated that this compound possesses significant antioxidant activity, which can mitigate oxidative stress in biological systems. The presence of hydroxyl groups is believed to contribute to its free radical scavenging ability .
• Cytotoxic Effects : Preliminary studies suggest that (1S)-1-[(2S)-Morpholin-2-yl]ethane-1,2-diol may exhibit cytotoxic effects against certain cancer cell lines. The mechanism appears to involve the induction of apoptosis in malignant cells .

Case Studies and Research Findings

Study	Findings
Antibacterial Activity	Evaluated against various strains including Staphylococcus aureus and Escherichia coli, showing notable inhibition with MIC values ranging from 50 to 200 µg/mL depending on the strain .
Antioxidant Assays	Demonstrated significant DPPH radical scavenging activity with an IC50 value indicating effective free radical neutralization .
Cytotoxicity Assessment	Exhibited IC50 values in the low micromolar range against human melanoma cell lines, indicating potential for further development as an anticancer agent .

Q & A

Q. What analytical frameworks validate the compound’s stability under physiological conditions?

• Methodological Answer : Perform accelerated stability studies (40°C/75% RH for 1–3 months) with LC-MS monitoring. Simulated gastric fluid (pH 1.2) and plasma stability assays (37°C, 24 hr) identify degradation products. Cross-reference with stability data from structurally complex diols (e.g., kirenol derivatives) .